Cas no 944903-92-8 (Ethyl 2-(5-bromo-1H-1,3-benzodiazol-2-yl)acetate)

• Product Name: Ethyl 2-(5-bromo-1H-1,3-benzodiazol-2-yl)acetate
• CAS No: 944903-92-8
• MF: C₁₁H₁₁BrN₂O₂
• MW: 283.121241807938
• MDL: MFCD09953557
• CID: 1077084
• PubChem ID: 53396432
• Update Time: 2025-08-03

Ethyl 2-(5-bromo-1H-1,3-benzodiazol-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(5-bromo-1H-1,3-benzodiazol-2-yl)acetate
• ETHYL (5-BROMO-1H-BENZIMIDAZOL-2-YL)ACETATE
• ETHYL2-(5-BROMO-1H-BENZO[D]IMIDAZOL-2-YL)ACETATE
• SCHEMBL12940747
• ethyl 2-(6-bromo-1H-benzimidazol-2-yl)acetate
• AKOS017556629
• ETHYL 2-(5-BROMO-1H-BENZO[D]IMIDAZOL-2-YL)ACETATE
• DTXSID80694264
• MFCD09953557
• AB55386
• CF-0710
• Ethyl (6-bromo-1H-benzimidazol-2-yl)acetate
• Ethyl(5-bromo-1H-benzimidazol-2-yl)acetate 95+%
• AKOS015835965
• Z2070537033
• FT-0682943
• EN300-209175
• 944903-92-8
• G82928

• MDL： MFCD09953557
• Inchi： 1S/C11H11BrN2O2/c1-2-16-11(15)6-10-13-8-4-3-7(12)5-9(8)14-10/h3-5H,2,6H2,1H3,(H,13,14)
• InChI Key： OVKDENCAYGBXKN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)NC(CC(=O)OCC)=N2

Computed Properties

• Exact Mass: 282.00039g/mol
• Monoisotopic Mass: 282.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55Ų

Ethyl 2-(5-bromo-1H-1,3-benzodiazol-2-yl)acetate Security Information

• HazardClass：IRRITANT